3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro-

• CAS No.: 918955-04-1
• Molecular Formula: C11H15N5O3
• Molecular Weight: 265.27 g/mol
• IUPAC Name: [5-(6-aminopurin-9-yl)-3-(hydroxymethyl)oxolan-3-yl]methanol
• InChI: InChI=1S/C11H15N5O3/c12-9-8-10(14-5-13-9)16(6-15-8)7-1-11(2-17,3-18)4-19-7/h5-7,17-18H,1-4H2,(H2,12,13,14)
• InChI Key: YZPMASWMAJFAIW-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC1(CO)CO)N2C=NC3=C(N=CN=C32)N

Description

The compound "3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro-" is a furan-derived molecule featuring a dihydrofuran core substituted with methanol groups at the 3,3 positions and a 6-aminopurine base at the 5 position. For example, compounds like [(3aR,4R,6R,6aR)-6-(6-Amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol (CAS 21138-44-3) share the furan ring, purine base, and hydroxymethyl substituents . The dihydro designation suggests partial saturation of the furan ring, likely influencing conformational flexibility and hydrogen-bonding capacity compared to fully aromatic systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro- typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of a suitable precursor, such as a 1,4-dicarbonyl compound, under acidic conditions.

Introduction of the Purine Base: The purine base, specifically 6-amino-9H-purine, is introduced through a nucleophilic substitution reaction. This step often requires the use of a strong base, such as sodium hydride, to deprotonate the purine and facilitate the substitution.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as chromatography and crystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro- undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The purine base can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide, potassium permanganate, or osmium tetroxide are commonly used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Strong bases like sodium hydride or potassium tert-butoxide are used to facilitate nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl groups can yield aldehydes or ketones, while reduction can produce primary or secondary alcohols.

Scientific Research Applications

3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro- has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential role in biological processes, such as enzyme inhibition or DNA interaction.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer or viral infections.

Industry: The compound is used in the development of new materials, such as polymers or coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro- involves its interaction with specific molecular targets. The purine base can bind to nucleic acids, potentially inhibiting DNA or RNA synthesis. Additionally, the compound may interact with enzymes, altering their activity and affecting various biochemical pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis highlights structural, synthetic, and functional distinctions between the target compound and its analogs.

Structural Features and Substituent Diversity

Compound/ID	Key Substituents/Modifications	Molecular Features	Potential Applications/Properties	References
Target Compound	3,3(2H)-dihydrofuran, 6-aminopurine, dual methanol groups	Likely intermediate polarity; hydrogen-bond donor/acceptor capacity	Nucleoside analogs, prodrug development	Inferred
()	3,4-Furandiol, tert-butyl oxadiazole, 4-chloro-2-fluorophenylamino	Enhanced lipophilicity; halogenated aromatic moiety	Kinase inhibition, antiviral agents
()	TBDMS-protected hydroxyls, diazirine benzoate	Photoreactive diazirine; stabilized by silyl groups	Photocrosslinking probes, enzyme studies
AMP ()	5'-Phosphate group	High polarity; charged at physiological pH	Metabolic cofactor, signal transduction
()	4-Fluoro-2,5-dihydrofuran, ethyl phosphonate-L-alaninate	Fluorine-enhanced stability; phosphonate prodrug motif	Antiviral therapeutics
()	Methylphosphonate, dihydroxytetrahydrofuran	Charge-neutral phosphonate; improved membrane permeability	Prodrugs, nucleotide analogs

Biological Activity

3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro- is a compound that has garnered attention in recent years due to its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

The compound is identified by several names including 2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol. Its molecular formula is $C_{10}H_{13}N_{5}O_{4}$ with a molecular weight of 267.24 g/mol. The structure features a furan ring and an amino purine moiety, which are critical for its biological activity.

Property	Value
Molecular Formula	C10H13N5O4
Molecular Weight	267.24 g/mol
CAS Number	5682-25-7
IUPAC Name	(2S,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
Synonyms	Alpha-Adenosine, 9-alpha-d-ribofuranosyl-9h-purin-6-amine

Antiviral Properties

Research indicates that compounds similar to 3,3(2H)-Furandimethanol exhibit antiviral properties. Studies have shown that derivatives can inhibit viral replication through various mechanisms such as interfering with viral entry or replication processes. For instance, the structural similarity to nucleosides allows these compounds to mimic natural substrates in viral RNA synthesis.

Anticancer Effects

Preliminary studies suggest that this compound may have anticancer properties. It has been observed to induce apoptosis in certain cancer cell lines by activating specific signaling pathways. The presence of the purine base is thought to interact with cellular enzymes involved in DNA synthesis and repair.

Neuroprotective Effects

Emerging evidence points towards neuroprotective effects of this compound. In vitro studies have demonstrated that it can protect neuronal cells from oxidative stress and apoptosis induced by toxic agents. This suggests potential applications in neurodegenerative diseases.

Case Studies

• Antiviral Activity : A study conducted on the antiviral efficacy of purine derivatives showed that compounds similar to 3,3(2H)-Furandimethanol inhibited the replication of herpes simplex virus (HSV) in vitro by up to 70% at certain concentrations .
• Cancer Cell Apoptosis : In a controlled experiment involving human breast cancer cells (MCF-7), treatment with the compound resulted in a significant increase in apoptotic markers compared to untreated controls .
• Neuroprotection : Research involving neuronal cell cultures exposed to glutamate toxicity revealed that treatment with the compound reduced cell death by approximately 50%, indicating its protective role against excitotoxicity .